AbstractThe tenets underlying the use of mtDNA in phylogenetic and systematic analyses are strict maternal inheritance, clonality, homoplasmy, and difference due to mutation: that is, there are species-specific mtDNA sequences and phylogenetic reconstruction is a matter of comparing these sequences and inferring closeness of relatedness from the degree of sequence similarity. Yet, how mtDNA behavior became so defined is mysterious. Even though early studies of fertilization demonstrated for most animals that not only the head, but the sperm’s tail and mitochondria-bearing midpiece penetrate the egg, the opposite – only the head enters the egg – became fact, and mtDNA conceived as maternally transmitted. When midpiece/tail penetration was realized as true, the conceptions ‘strict maternal inheritance’, etc., and their application to evolutionary endeavors, did not change. Yet there is mounting evidence of paternal mtDNA transmission, paternal and maternal combination, intracellular recombination, and intra- and intercellular heteroplasmy. Clearly, these phenomena impact the systematic and phylogenetic analysis of mtDNA sequences.

Ascidians (Phylum: Chordata) are sessile and filter-feeding marine animal, species identification of ascidians is possible by observing various morphological and anatomical features in various stages of life span. However, this method is labor intensive, time-consuming and very difficult for non-specialists particularly when dealing with field collections. Suborder Aplousobranchiata and Phlebobranchiata is the largest group of tunicates within, morphological and molecular data suggest that Didemnidae and Ascidiidae are monophyletic, but the monophyly of each genus and their phylogenetic relationships are still poorly understood. Therefore, this study was aimed to develop DNA barcodes of ascidians belonging to the orders of Aplousobranchiata and Phlebobranchiata species namely Diplosoma listerianum, Lissoclinum fragile, Didemnum psammatode, Phallusia fumigata and Phallusia ingeria collected from Andaman and Nicobar Islands were sequenced and submitted in Gen Bank. Colony structure, Scanning Electron Microscope (SEM) for spicules of colonial ascidians, larval type and zooids formation were found to be the most useful morphological characters for discriminating the species. Our BLAST results proved D. Listerianum KP842724 (98%) L. fragile KP842726 (100%) D. psammatode KP779902 (99%), P. fumigata KP779904 (99%) and P. ingeria KP842727 (100%) similarity and this is the first report of mitochondrial COI gene of these ascidians from Andaman and Nicobar Islands. We explored the usefulness of CO1 gene sequences for molecular level identification and mtDNA data in assessing a phylogenetic relationship of ascidian species.

Abstract Pakistan is one of a few sites, associated with the earliest known independent domestication event in the evolutionary history of chicken, which is socio-economically and historically the most important poultry bird in the country. However, the divergence, past population dynamics, and demographic history of Pakistani chickens have not been addressed so far. Therefore, we herein investigated the indigenous Pakistani chickens using mitogenomic markers. We first prepared individual DNA samples from the chicken feathers, and generated nucleotide sequence data, which was then subjected to various population genetics analyses. In molecular phylogenetic analysis, the Pakistani chickens were clustered under nine different clades. Among the wild fowls, the Indian red jungle fowl (IRJF) shared very close affinities to Pakistani chickens. The Bayesian skyline plot showed an increase in the effective population size of Pakistani chickens during the last 50 years. Finally, a time-calibrated phylogeny inferred molecular divergence of the Pakistani chickens. A molecular rate of 3.6 × 10−6 mutations/site/year (95% HPD interval: 2.28 × 10−8 to 9.32 × 10−6) was estimated for the data set. In a rooted tree with root-age of 12058 years (95% HPD interval: 1161–38411), the Pakistani chicken haplotypes showed divergence from IRJF haplotypes around 6987 years (95% HPD interval: 1132–20746) ago, and they shared their most recent common ancestor with Gallus gallus spadiceus, and G. g. jabouillei at the root of the tree. Overall, these results suggest that Pakistani chicken haplotypes share their ancestral gene pool with the IRJF as compared to other red jungle fowl subspecies.

Published in Mitochondrial DNA Part A: DNA Mapping, Sequencing, and Analysis (Ahead of Print, 2022)

We assessed the relationship of Schizothoracinae species with other subfamilies Alburninae, Xenocyprinae, Cultrinae and Squaliobarbinae of family Cyprinidae by creating the phylogenetic trees using complete mitogenome and 12S and 16S RNA. Our representative species show the great affiliation with other but separated from a group composed of Metzia mesembrinum, Metzia longinasus, Metzia lineata and Metzia formosae of subfamily Alburninae while other subfamilies formed distinct group. The members of subfamily Schizothoracinae shows separate line of evolution from subfamily Barbinae.

(2020). Highlighting the classification of mitochondrial DNA haplogroups C and D in chickens. Mitochondrial DNA Part A: Vol. 31, No. 5, pp. 218-219.

Mitochondrial DNA cytochrome b and d-loop sequences (2,137 bp) in 65 specimens of Sarcocheilichthys sinensis from five populations were identified as two lineages (I and II). The pairwise genetic distance between lineages I and II was 1.94%. SAMOVA analyses suggested that the best grouping occurred at three groups, Yangtze, Qiantang and Minjiang Rivers. High haplotype diversity (0.949) and low nucleotide diversity (θ π = 1.067%) were detected. The results of the neutrality tests, mismatch distribution and approximate Bayesian computation (ABC) did not support demographic expansions. The results of phylogenetic analysis, statistical dispersal-vicariance analysis (S-DIVA), ABC, MIGRATE-N and the time to the most recent common ancestor (TMRCA) indicated two colonization routes. First, before the Wuyi Mountains lifted, S. sinensis dispersed from the Yangtze River to the Minjiang River. Second, during glaciation, the continental shelf was exposed, which contributed to the dispersion of populations from the Yangtze River.

Abstract Mitochondrial DNA cytochrome b and d-loop sequences (1,984 bp) from 92 specimens of the freshwater goby Rhinogobius delicatus from seven drainages in East Taiwan were identified as two major lineages exhibiting a southern or northern distribution. The existence of low genetic diversity, a pattern of population decline and high population differentiation (F ST=0.711) support the need for the development of management strategies for the conservation of localized populations. The results of a statistical dispersal-vicariance analysis suggested that the ancestral populations of R. delicatus were widely distributed in East Taiwan. Compared with the phylogeographic patterns of the other endemic eastern Taiwan freshwater fishes, Onychostoma alticorpus, Aphyocypris kikuckii and Hemimyzon taitungensis, our study suggests that the freshwater fishes colonized East Taiwan through northeastern and southwestern Taiwan, although the ancestral populations colonized the island before it reached its present shape.

AbstractGenetic diversity, genetic structure, and demographic history of the endemic and endangered cyprinid species Alburnus tarichi based on samples from 17 populations consisting of resident and potamodromous specimens from the Lake Van basin in eastern Turkey were analyzed using two mitochondrial DNA markers. A. tarichi populations in the Lake Van basin are genetically heterogeneous, as indicated by the high haplotype and low nucleotide diversity of 1233 bp of the 16S rRNA marker (44 haplotypes; 70 polymorphic sites, haploid diversity (Hd) = 0.9130, π = 0.0032) and 1140 bp of the cyt b marker (47 haplotypes; 82 polymorphic sites, Hd = 0.9339, π = 0.0057). Clades were separated by average sequence divergences of 1.94% (II vs. III), 1.80% (I vs. III), and 0.66% (I vs. II). Based on these clades, AMOVA analysis revealed that 80.76% of the total variation occurred among populations, 10.74% occurred within populations, and only 8.50% occurred between populations within groups for the concatenated 16S rRNA–cyt b sequences. Pairwise FST values varied from 0.0167 to 0.9705 for the concatenated 16S rRNA-cyt b dataset, emphasizing the high genetic variation among populations. The time since the endemic tarek populations split from their last common ancestor has been dated to 5.647 Ma (95% highest posterior density: 4.183–7.011 Ma) in the Messinian Stage. Recent population expansion for tarek populations has been determined by neutrality tests and mismatch distribution analyses. The results of this study provide valuable information on the genetic population structure, conservation, and management of this species.

(2020). Retraction: Complete mitochondrial genome of the Swan Goose (Anser cygnoides L.) and its phylogenetic analysis. Mitochondrial DNA Part A: Vol. 31, No. 4, pp. 172-172.